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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane
CAS No.: 127839-46-7
Cat. No.: B150990
Get Quote
. J

Executive Safety Summary

Immediate Action Required: 1-Bromo-2-methyloctane is a halogenated alkyl bromide.[1][2][3]
Unlike standard organic solvents (e.g., acetone, hexane), it possesses a density greater than
water and contains bromine atoms that generate corrosive hydrogen bromide (HBr) gas upon
combustion.[1][4][5]

« Strict Prohibition: NEVER dispose of this chemical down the drain.[1][2][3][6] It will sink to the
bottom of p-traps, degrade plumbing seals, and persist in the water table.[1][4]

e Primary Disposal Stream:Halogenated Solvent Waste.[1][2][3]

+ Flash Point Classification: Treat as Combustible Liquid (Class IllA) for storage and transport.

[1I[21[31(5]

Technical Identity & Physical Properties

Effective disposal requires understanding the physical behavior of the compound in the waste
stream.[2][3][5] 1-Bromo-2-methyloctane is a branched C9 alkyl halide.[1][2][4][3][5]
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Property

Data

Operational Implication

CAS Number

127839-46-7 (Isomer specific)

Use for waste manifesting.[1]

[2]3]15]

Physical State

Liquid (Colorless to Pale

Yellow)

Requires liquid-tight HDPE or
glass containment.[1][2][3][5]

> 1.0 g/mL (Estimated ~1.1

Sinks in water. Forms the

Density bottom layer in aqueous
g/mL) )
mixtures.[1][2][3][5]
Will not dilute in aqueous
Solubility Immiscible in water waste streams; requires
organic solvent stream.[1][2][3]
) Combustible. Keep away from
) > 60°C (Estimated based on o )
Flash Point oxidizers and high heat.[1][2]
C8 homologs)
[31[5]
Low volatility compared to
N ) ) lower alkyl halides, but vapors
Boiling Point ~200°C (Estimated)

can still accumulate.[1][2][4][3]
[5]

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)

The most common error in laboratory waste management is mixing halogenated and non-

halogenated solvents.[1][3][5]

¢ Rule: If the waste contains >1% 1-Bromo-2-methyloctane, the entire container must be
classified as Halogenated Waste.[1][2][4][3]

e Reasoning: Non-halogenated waste is often used as fuel blending for cement kilns.[1][2][3]

Halogenated waste requires specialized incinerators with acid gas scrubbers to neutralize

HBr and Br2 emissions.[2][3][5] Contaminating a non-halogenated stream with this

compound can shut down a facility's incinerator or violate their EPA permit.[2][3]
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Phase 2: Packaging & Containment

o Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers.[1][2]
[31[5]

o Avoid: Standard metal cans (unless lined), as alkyl bromides can hydrolyze slightly over
time to form HBr, which corrodes metal.[1][4][3][5]

e Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1](21(3]

o Closure: Ensure caps are screw-top and solvent-resistant (polypropylene/Teflon lined).[1][2]

[3]5]

Phase 3: Labeling & Manifesting

Affix a hazardous waste label immediately upon the first addition of waste.[1][2][3][6]

e Chemical Name: Write out "1-Bromo-2-methyloctane” fully. Do not use abbreviations like
"Alkyl Bromide."

o Hazard Checkboxes: Mark Toxic and Combustible/Flammable.[1][2][3]

» Constituents: If part of a reaction mixture, list all solvents (e.g., "1-Bromo-2-methyloctane
(5%), Dichloromethane (95%)").

Phase 4: Spill Response (Small Scale < 500mL)

o Evacuate & Ventilate: Remove ignition sources.

o PPE: Nitrile gloves (double gloved recommended for alkyl halides), splash goggles, lab coat.

[LIT413105]L7]

o Absorb: Do not use paper towels alone (evaporation risk).[1][2][3] Use vermiculite,
diatomaceous earth, or activated carbon pads.[1][2][4][3]

o Collect: Scoop absorbed material into a wide-mouth jar, seal, and label as "Solid Debris with
Halogenated Solvents."
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Visual Disposal Workflow

The following diagram outlines the decision logic for disposing of 1-Bromo-2-methyloctane to
ensure regulatory compliance.
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Figure 1: Decision logic for the segregation and packaging of 1-Bromo-2-methyloctane waste
streams.

Scientific Rationale: Why This Protocol Matters

1. The Incineration Chemistry (Mechanism of Regulation) Standard hydrocarbon waste is
incinerated to generate heat (fuel blending).[1][3][5] However, alkyl bromides undergo the
following combustion reaction: ngcontent-ng-c567981813="" _nghost-ng-c1980439775=""
class="display ng-star-inserted">

The generation of Hydrogen Bromide (HBr) gas is the critical concern.[1][3][5] HBr is highly
corrosive to incinerator linings and is a regulated air pollutant.[3][5] By segregating this into the
"Halogenated" stream, waste handlers ensure it is routed to an incinerator equipped with a
caustic scrubber (usually NaOH spray) that neutralizes the acid gas:

[11[41[5]

2. Density-Driven Plumbing Hazards Because 1-Bromo-2-methyloctane is denser than water
($\rho > 1.0 $), if poured down a sink, it will not flush away.[1][2][4][3][5] It settles in the "U"
bend (p-trap) of the pipe.[1][2][3] Over time, it acts as a solvent reservoir, slowly dissolving PVC
glues or rubber gaskets, leading to leaks and releasing toxic vapors back into the lab via the
drain.[4][3][5]

Chemical Compatibility Matrix

Store and dispose of 1-Bromo-2-methyloctane separate from the following incompatible
classes to prevent fire or toxic gas evolution.
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Incompatible Class Potential Reaction Corrective Action

Neutralize oxidizers before

Strong Oxidizers (e.g., Nitric Exothermic reaction; potential o
_ , o mixing, or use separate waste
Acid, Peroxides) ignition.[1][2][4][3]1[5] ,
containers.[4][3]
Dehydrohalogenation
Strong Bases (e.g., NaOH, T ) )
KOH) (Elimination reaction) forming Keep streams separate.
alkenes and heat.[1][4][3][5]
. ) ) ) CRITICAL: Never mix
Alkali Metals (e.g., Sodium, Wurtz coupling reaction ) ]
o ) ) halogenated waste with active
Lithium) (Violent/Explosive).[1][4][3][5]

metals.[1][2][3]

Formation of Grignard-type ) ]
Segregate metals into solid

Aluminum/Magnesium Powder  reagents or pyrophoric
waste.[2][3]

reaction.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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